Cas no 899214-03-0 (1,6-diethyl-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product name: 1,6-diethyl-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 899214-03-0
• MF: C₂₀H₂₁NO₄S
• MW: 371.450044393539
• CID: 6231250
• PubChem ID: 18559380

1,6-diethyl-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1,6-diethyl-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one
• SR-01000013482
• AKOS001838614
• SR-01000013482-1
• 1,6-diethyl-3-((4-methoxyphenyl)sulfonyl)quinolin-4(1H)-one
• 1,6-diethyl-3-(4-methoxyphenyl)sulfonylquinolin-4-one
• 899214-03-0
• F1603-0426

• Inchi： 1S/C20H21NO4S/c1-4-14-6-11-18-17(12-14)20(22)19(13-21(18)5-2)26(23,24)16-9-7-15(25-3)8-10-16/h6-13H,4-5H2,1-3H3
• InChI Key： HYCNDLHBAQYNNO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1C(C2C=C(CC)C=CC=2N(CC)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 371.11912932g/mol
• Monoisotopic Mass: 371.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1,6-diethyl-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one

1,6-Diethyl-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one: A Comprehensive Overview

1,6-Diethyl-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one, also known by its CAS number 899214-03-0, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of quinolones, which are well-known for their biological activities and chemical versatility. The molecule features a quinoline skeleton with substituents at positions 1, 3, and 6, including ethyl groups and a sulfonyl group attached to a methoxybenzene ring. These functional groups contribute to its intriguing properties and potential uses in various fields.

The synthesis of 1,6-diethyl-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or Ullmann coupling to introduce the sulfonyl group. The presence of the sulfonyl group at position 3 is particularly significant as it enhances the compound's stability and reactivity. Recent studies have shown that this group plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for applications in drug design and materials science.

In terms of physical properties, this compound exhibits a melting point of approximately 250°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the range of 270–300 nm, indicative of its conjugated π-system. The compound's fluorescence properties have been explored in recent research, with findings suggesting potential applications in sensors and imaging technologies.

The biological activity of CAS No 899214-03-0 has been extensively studied. In vitro assays have demonstrated moderate inhibitory effects on several enzymes, including kinases and proteases, making it a promising lead compound for drug development. Additionally, recent studies have highlighted its potential as an anti-inflammatory agent due to its ability to suppress cytokine production in activated immune cells.

In the field of materials science, this compound has shown promise as a building block for constructing functional materials. Its ability to form self-assembled monolayers on various substrates has been exploited in the development of high-performance coatings with enhanced wear resistance and corrosion protection. Furthermore, its photoresponsive properties have led to investigations into its use in photovoltaic devices and light-emitting diodes (LEDs).

The environmental impact of 1,6-diethyl-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one has also been a topic of recent research. Studies indicate that the compound undergoes rapid degradation under UV light or in the presence of microbial communities, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly.

In conclusion, CAS No 899214-03-0, or 1,6-diethyl-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.